1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(3,4-dimethoxyphenyl)-3-(2-ethyl-6-methylanilino)prop-2-en-1-one
• InChI: InChI=1S/C20H23NO3/c1-5-15-8-6-7-14(2)20(15)21-12-11-17(22)16-9-10-18(23-3)19(13-16)24-4/h6-13,21H,5H2,1-4H3/b12-11+
• InChI Key: YJARWJYXMWESQR-VAWYXSNFSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC=CC(=O)C2=CC(=C(C=C2)OC)OC)C
• Isomeric SMILES: CCC1=CC=CC(=C1N/C=C/C(=O)C2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one, also known as EMDP, is a synthetic compound that belongs to the family of phenylethylamines. It is a research chemical that has been used in scientific studies to investigate its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one is not fully understood. However, it is believed to act as a serotonin and dopamine reuptake inhibitor, which may contribute to its antidepressant and anxiolytic effects. It may also modulate glutamate and GABA neurotransmission, which could explain its effects on cognitive function and memory enhancement.
Biochemical and Physiological Effects:
1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to enhance cognitive function and memory in animal studies. In addition, 1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one has been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one has several advantages for lab experiments, including its high potency and selectivity for serotonin and dopamine reuptake inhibition. However, its limited availability and high cost may make it difficult for researchers to obtain and use in their experiments. In addition, its potential psychoactive effects may require careful handling and monitoring to ensure the safety of researchers.

Future Directions

There are several future directions for research on 1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one. One area of focus could be on its potential therapeutic properties, particularly in the treatment of depression and anxiety disorders. Further studies could also investigate its effects on cognitive function and memory enhancement, as well as its potential use as a neuroprotective agent. In addition, research could focus on developing more efficient and cost-effective synthesis methods for 1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one, as well as exploring its potential as a tool for studying the mechanisms of action of other psychoactive compounds.

Scientific Research Applications

1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one has been studied for its potential therapeutic properties, particularly in the treatment of depression and anxiety disorders. It has also been investigated for its effects on cognitive function and memory enhancement. In addition, 1-(3,4-dimethoxyphenyl)-3-[(2-ethyl-6-methylphenyl)amino]-2-propen-1-one has been studied for its potential use as a neuroprotective agent and as a tool for studying the mechanisms of action of other psychoactive compounds.